Cas no 96548-58-2 (N,N'-(Hexane-1,6-diyl)didocosanamide)
96548-58-2 structure
Product Name:N,N'-(Hexane-1,6-diyl)didocosanamide
CAS No:96548-58-2
MF:C50H100N2O2
MW:761.341216087341
CID:2819968
PubChem ID:18472040
Update Time:2025-04-21
N,N'-(Hexane-1,6-diyl)didocosanamide Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL425136
- 96548-58-2
- DTXSID40594190
- N,N'-(Hexane-1,6-diyl)didocosanamide
- NLYBLDAYIHAXCL-UHFFFAOYSA-N
-
- Inchi: 1S/C50H100N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-41-45-49(53)51-47-43-39-40-44-48-52-50(54)46-42-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-48H2,1-2H3,(H,51,53)(H,52,54)
- InChI Key: NLYBLDAYIHAXCL-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCCCCCC)NCCCCCCNC(CCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 760.77848044Da
- Monoisotopic Mass: 760.77848044Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 54
- Rotatable Bond Count: 47
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 21.4
- Topological Polar Surface Area: 58.2Ų
N,N'-(Hexane-1,6-diyl)didocosanamide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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